Cas no 146074-43-3 ((R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride)

• Product Name: (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride
• CAS No: 146074-43-3
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD07778614
• CID: 136332
• PubChem ID: 71060992
• Update Time: 2025-06-29

(R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride, (3R)- (9CI)
• (R)-Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
• (S)-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• 1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE,
• Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
• (S)-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• (S)-L-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID METHYL ESTER HY
• L-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• Methyl (R )-1,2,3,4-tetrahydro-3-isoquinoline carboxylate Hydrochlorid
• METHYL (R)-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINE CARBOXYLATE HYDROCHLORIDE
• METHYL 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3(R)-CARBOXYLATE HYDROCHLORIDE
• D-Tic-OMe.HCl
• (R)-METHYL 1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLATE HCL
• METHYL 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3(S)-CARBOXYLATE HYDROCHLORIDE
• METHYL (S)-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINE CARBOXYLATE HYDROCHLORIDE
• (R)-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• (R)-methyl1,2,3,4-tetrahydroisoquinoline-3-carboxylatehydrochloride
• EN300-7417624
• SCHEMBL14059291
• AS-30215
• (R)-Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate HCl (H-D-Tic-OMe.HCl)
• 146074-43-3
• CS-0433296
• AKOS024259255
• METHYL (3R)-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLATE HYDROCHLORIDE
• methyl (3R)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate;hydrochloride
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride, (3R)- (9CI)
• BUXCBOUGBHWQBE-HNCPQSOCSA-N
• MFCD07778614
• A884556
• 1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride
• (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid Methyl Ester Hydrochloride
• (3R)-1,2,3,4-tetrahydro-3-Isoquinolinecarboxylicacid methyl ester hydrochloride
• Methyl (3R)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate hydrochloride; D-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid methyl ester hydrochloride
• (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride

• MDL： MFCD07778614
• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)10-6-8-4-2-3-5-9(8)7-12-10;/h2-5,10,12H,6-7H2,1H3;1H/t10-;/m1./s1
• InChI Key： BUXCBOUGBHWQBE-HNCPQSOCSA-N
• SMILES： Cl.O(C)C([C@H]1CC2C=CC=CC=2CN1)=O

Computed Properties

• Exact Mass: 227.07100
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.00470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride

Introduction to (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic Acid Methyl Ester Hydrochloride (CAS No. 146074-43-3)

The compound (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride (CAS No. 146074-43-3) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The isoquinoline skeleton is a fused bicyclic structure consisting of a benzene ring and a pyridine ring, making it a versatile scaffold for drug design.

The (R)-configuration of this compound indicates its stereochemistry, which plays a crucial role in determining its pharmacokinetic properties and biological activity. Stereoisomerism is a critical factor in drug development, as it can significantly influence the molecule's interaction with target proteins and enzymes. Recent studies have highlighted the importance of stereochemistry in optimizing the efficacy and safety profiles of isoquinoline-based drugs.

The methyl ester group in this compound contributes to its solubility and bioavailability. Esterification is a common strategy in drug design to enhance the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The hydrochloride salt form further stabilizes the compound and ensures its suitability for various pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through optimized routes. Researchers have employed methodologies such as asymmetric catalysis and enantioselective synthesis to achieve high yields and enantiomeric excesses. These techniques are pivotal in scaling up the production of chiral compounds like (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride for preclinical and clinical studies.

In terms of biological activity, this compound has demonstrated promising results in vitro and in vivo models. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate key signaling pathways involved in cancer progression has been explored in recent oncology research.

The development of isoquinoline derivatives like this compound has been driven by their structural similarity to natural alkaloids, which are known for their wide range of biological activities. By leveraging computational chemistry tools such as molecular docking and QSAR modeling, scientists have been able to predict the binding affinities and pharmacodynamic profiles of these molecules with unprecedented accuracy.

Moreover, the integration of green chemistry principles into the synthesis of this compound has been a focal point of recent research efforts. Sustainable practices such as catalytic hydrogenation using renewable catalysts and solvent-free reactions have been employed to minimize environmental impact while maintaining high-quality standards.

In conclusion, (R)-1,2,3,4-Tetrahydro-3-isoquinolinecarboxylic acid methyl ester hydrochloride (CAS No. 146074-43-3) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique stereochemistry, favorable pharmacokinetic properties, and diverse biological activities make it a valuable asset in the arsenal of modern medicinal chemistry.